Cas no 52866-01-0 (1H-Indole-2-carboxylic acid, 5-ethyl-3-(2-fluorophenyl)-, ethyl ester)

• Product name: 1H-Indole-2-carboxylic acid, 5-ethyl-3-(2-fluorophenyl)-, ethyl ester
• CAS No: 52866-01-0
• MF: C₁₉H₁₈FNO₂
• MW: 311.350128650665
• CID: 1584463

1H-Indole-2-carboxylic acid, 5-ethyl-3-(2-fluorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-ethyl-3-(2-fluorophenyl)-, ethyl ester

• Inchi： 1S/C19H18FNO2/c1-3-12-9-10-16-14(11-12)17(13-7-5-6-8-15(13)20)18(21-16)19(22)23-4-2/h5-11,21H,3-4H2,1-2H3
• InChI Key： YJSJYRAMFAEGJU-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(CC)C=C2)C(C2=CC=CC=C2F)=C1C(OCC)=O

Computed Properties

• Exact Mass: 311.13224

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 489.5±45.0 °C(Predicted)
• PSA: 42.09
• pka: 14.40±0.30(Predicted)